Cas no 2172038-25-2 (4-(1-Aminocyclohexyl)thian-4-ol)

4-(1-Aminocyclohexyl)thian-4-ol is a cyclohexylamine derivative featuring a thiane ring substituted with a hydroxyl group at the 4-position. This compound is of interest in synthetic organic chemistry due to its structural complexity, combining both amine and alcohol functional groups, which makes it a versatile intermediate for further chemical modifications. The cyclohexylamine moiety enhances steric and electronic properties, potentially influencing reactivity in catalytic or pharmaceutical applications. Its unique scaffold may also serve as a building block for the development of bioactive molecules or chiral ligands. The presence of sulfur in the thiane ring could further contribute to its utility in medicinal chemistry or material science applications.
4-(1-Aminocyclohexyl)thian-4-ol structure
2172038-25-2 structure
Product Name:4-(1-Aminocyclohexyl)thian-4-ol
CAS No:2172038-25-2
MF:C11H21NOS
MW:215.355541944504
CID:5852928
PubChem ID:165599157
Update Time:2025-06-14

4-(1-Aminocyclohexyl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2172038-25-2
    • EN300-1644327
    • 4-(1-aminocyclohexyl)thian-4-ol
    • 4-(1-Aminocyclohexyl)thian-4-ol
    • Inchi: 1S/C11H21NOS/c12-10(4-2-1-3-5-10)11(13)6-8-14-9-7-11/h13H,1-9,12H2
    • InChI Key: HDCHHSVLTOCABF-UHFFFAOYSA-N
    • SMILES: S1CCC(CC1)(C1(CCCCC1)N)O

Computed Properties

  • Exact Mass: 215.13438547g/mol
  • Monoisotopic Mass: 215.13438547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.6Ų

4-(1-Aminocyclohexyl)thian-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1644327-0.05g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
0.05g
$1261.0 2023-06-04
Enamine
EN300-1644327-0.1g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
0.1g
$1320.0 2023-06-04
Enamine
EN300-1644327-0.25g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
0.25g
$1381.0 2023-06-04
Enamine
EN300-1644327-0.5g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
0.5g
$1440.0 2023-06-04
Enamine
EN300-1644327-1.0g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
1g
$1500.0 2023-06-04
Enamine
EN300-1644327-2.5g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
2.5g
$2940.0 2023-06-04
Enamine
EN300-1644327-5.0g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
5g
$4349.0 2023-06-04
Enamine
EN300-1644327-10.0g
4-(1-aminocyclohexyl)thian-4-ol
2172038-25-2
10g
$6450.0 2023-06-04

Additional information on 4-(1-Aminocyclohexyl)thian-4-ol

Research Brief on 4-(1-Aminocyclohexyl)thian-4-ol (CAS: 2172038-25-2): Recent Advances and Applications in Chemical Biology and Medicine

4-(1-Aminocyclohexyl)thian-4-ol (CAS: 2172038-25-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications.

The compound's structural features, including the cyclohexylamine moiety and the thian-4-ol ring, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(1-Aminocyclohexyl)thian-4-ol exhibits promising activity as a modulator of glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized molecular docking and in vitro assays to elucidate the compound's binding affinity and selectivity for specific receptor subtypes.

In addition to its neurological applications, recent research has explored the antimicrobial properties of 4-(1-Aminocyclohexyl)thian-4-ol. A preprint article on bioRxiv (2024) reported that derivatives of this compound showed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

The synthesis of 4-(1-Aminocyclohexyl)thian-4-ol has also seen advancements. A 2023 paper in Organic Letters described a novel, high-yield synthetic route that improves upon traditional methods by reducing the number of steps and minimizing the use of hazardous reagents. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(1-Aminocyclohexyl)thian-4-ol. A recent review in ACS Chemical Biology (2024) highlighted the need for further structural modifications to enhance its metabolic stability and bioavailability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations.

In conclusion, 4-(1-Aminocyclohexyl)thian-4-ol represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse biological activities and synthetic tractability make it a valuable tool for researchers exploring new therapeutic avenues. Future studies should focus on translating these findings into clinically relevant applications, with particular attention to safety and efficacy profiles.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk